N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methyl-1,3-thiazole-5-carboxamide
Catalog No.
S7728416
CAS No.
M.F
C13H17N3O2S
M. Wt
279.36 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methy...](/img/structure-2d/800/S7728416.png)
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Product Name
N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methyl-1,3-thiazole-5-carboxamide
IUPAC Name
N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methyl-1,3-thiazole-5-carboxamide
Molecular Formula
C13H17N3O2S
Molecular Weight
279.36 g/mol
InChI
InChI=1S/C13H17N3O2S/c1-5-10(12-7(2)16-18-8(12)3)15-13(17)11-6-14-9(4)19-11/h6,10H,5H2,1-4H3,(H,15,17)
InChI Key
MWNNPCAXNCMASG-UHFFFAOYSA-N
SMILES
CCC(C1=C(ON=C1C)C)NC(=O)C2=CN=C(S2)C
Canonical SMILES
CCC(C1=C(ON=C1C)C)NC(=O)C2=CN=C(S2)C
XLogP3
2.6
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
279.10414797 g/mol
Monoisotopic Mass
279.10414797 g/mol
Heavy Atom Count
19
Dates
Last modified: 01-05-2024
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